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Compound of Interest

Compound Name: 4-Butoxybenzohydrazide

Cat. No.: B1331719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Butoxybenzohydrazide, a
molecule of interest in medicinal chemistry and drug development. This document details its
molecular structure, physicochemical properties, a detailed experimental protocol for its
synthesis, and a proposed mechanism of action in a key biological pathway.

Core Molecular and Physicochemical Properties

4-Butoxybenzohydrazide is a derivative of benzohydrazide, characterized by a butoxy group
at the para position of the benzene ring. Its chemical properties make it a subject of
investigation for various biological activities.
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Property Value

Molecular Formula C11H16N202

Molecular Weight 208.26 g/mol

IUPAC Name 4-butoxybenzohydrazide
CAS Number 5303-13-9

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=O)NN

Physical Description

Solid (predicted)

Melting Point

Not reported, likely a crystalline solid

Solubility

Soluble in organic solvents like methanol and
ethanol

Synthesis of 4-Butoxybenzohydrazide: An

Experimental Protocol

The following protocol outlines a standard laboratory procedure for the synthesis of 4-

Butoxybenzohydrazide. This method is adapted from established procedures for the

synthesis of analogous 4-alkoxybenzohydrazides.

Principle

The synthesis involves the nucleophilic acyl substitution reaction between ethyl 4-

butoxybenzoate and hydrazine hydrate. The lone pair of electrons on the terminal nitrogen of

hydrazine attacks the electrophilic carbonyl carbon of the ester. This is followed by the

elimination of ethanol, yielding the corresponding hydrazide.

Materials and Reagents

o Ethyl 4-butoxybenzoate
e Hydrazine hydrate (80% solution)

e Absolute ethanol
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Distilled water

Reflux condenser

Round-bottom flask

Heating mantle

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Crystallizing dish

Melting point apparatus

Thin-layer chromatography (TLC) plates (silica gel)

UV lamp

Procedure

o Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add ethyl 4-butoxybenzoate (0.1 mol).

Addition of Reagents: To the flask, add absolute ethanol (100 mL) to dissolve the ester.
Subsequently, add hydrazine hydrate (0.2 mol) dropwise to the solution while stirring.

Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain the reflux for
6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Reaction Work-up: After the reaction is complete, allow the mixture to cool to room
temperature. Reduce the volume of the solvent by approximately half using a rotary
evaporator.

Precipitation: Pour the concentrated reaction mixture into a beaker containing 200 mL of ice-
cold distilled water. A white precipitate of 4-Butoxybenzohydrazide will form.
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« |solation and Purification: Collect the crude product by vacuum filtration using a Bichner
funnel. Wash the solid with a small amount of cold distilled water.

e Recrystallization: Purify the crude product by recrystallization from a suitable solvent system,
such as an ethanol-water mixture, to obtain pure crystalline 4-Butoxybenzohydrazide.

e Drying and Characterization: Dry the purified crystals in a desiccator. Determine the melting
point and characterize the compound using spectroscopic methods (e.g., IR, NMR, and
Mass Spectrometry) to confirm its structure and purity.
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Caption: Workflow for the synthesis of 4-Butoxybenzohydrazide.
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Proposed Mechanism of Action: Tyrosinase
Inhibition

Benzohydrazide and its derivatives have been investigated for their potential to inhibit
tyrosinase, a key enzyme in melanin biosynthesis. The following section proposes a potential

mechanism by which 4-Butoxybenzohydrazide may exert its inhibitory effects on this
pathway.

Tyrosinase catalyzes the oxidation of L-tyrosine to L-DOPA and the subsequent oxidation of L-
DOPA to dopaquinone. Dopaquinone is a precursor for melanin synthesis. Inhibition of
tyrosinase can therefore lead to a reduction in melanin production, which is of interest in the
development of treatments for hyperpigmentation disorders.

The proposed mechanism of inhibition by 4-Butoxybenzohydrazide involves its interaction
with the active site of the tyrosinase enzyme. The hydrazide moiety of the molecule can chelate
the copper ions present in the active site of tyrosinase, thereby inactivating the enzyme. The
butoxy group may enhance the binding affinity of the molecule to the enzyme's active site
through hydrophobic interactions.
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Caption: Proposed tyrosinase inhibition by 4-Butoxybenzohydrazide.

This technical guide serves as a foundational resource for researchers and professionals in the
field of drug development. The provided information on the molecular properties, synthesis, and
potential mechanism of action of 4-Butoxybenzohydrazide is intended to facilitate further
investigation into its therapeutic potential.

 To cite this document: BenchChem. [4-Butoxybenzohydrazide: A Technical Overview for
Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331719#4-butoxybenzohydrazide-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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